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Compound Focus: Albendazole sulfoxide-d7
Cat. No.: S12888524

Storage Specifications

The following table summarizes the key handling and storage information for Albendazole sulfoxide-d7

found in the search results:

Parameter Specification

Recommended 2-8°C Refrigerator [1]

Storage

Molecular Formula C12HsD7Ns0sS [1] [2] [3]

Molecular Weight 288.37 g/mol [1] [2] [3]

CAS Number 2469575-37-7 [1] [2]

Unlabeled CAS 54029-12-8 [1] [4]

Applications Isotopic tracer; internal standard for quantitative analysis by NMR, GC-MS, or
LC-MS [2].

Stability and Degradation Pathways of Albendazole
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Understanding the stability and degradation behavior of the parent compound, Albendazole, provides critical
context for the proper handling of its metabolites and derivatives. The following diagram illustrates the

primary degradation pathways of Albendazole identified in forced degradation studies [5]:
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Key factors influencing degradation from forced degradation studies include [5]:

¢ Oxidation: The main degradation route for Albendazole, strongly influenced by temperature.

¢ Hydrolysis: Relevant in alkaline mediums, particularly at high temperatures.
e Thermal Stress: Hot melt extrusion (typically above 140°C) led to significant degradation of
Albendazole (up to 97.4%), whereas spray drying was a successful alternative without degradation

[6].

Experimental Protocols for Forced Degradation

The following methodologies are adapted from the published case study on Albendazole to guide your

stability studies [5].

Experimental Design and Setup
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e Design Approach: Utilize a Central Composite Design (CCD) within a Design of Experiments
(DoE) framework to multivariately assess the impact of stress factors and their interactions.

e Critical Variables: pH, temperature, concentration of oxidizing agent (H203z), and intensity of UV
radiation.

Sample Preparation and Stress Conditions

Prepare albendazole samples and subject them to the following individual stress conditions based on the

experimental design:

e Oxidative Degradation: Expose the sample to a solution of hydrogen peroxide (H202).
¢ Hydrolytic Degradation:
o Acid Hydrolysis: Treat with 1 N HCI at an elevated temperature (e.g., 80°C) for a defined
period [6].
o Base Hydrolysis: Treat with 1 N NaOH at an elevated temperature (e.g., 80°C) for a defined
period [6].
¢ Photolytic Degradation: Expose the solid drug substance and/or drug product to UV radiation as per
ICH guidelines.

Analysis of Degradation Products

e Technique: Use Liquid Chromatography-lon Trap-Multistage Mass Spectrometry (LC-IT-MSn)
for separating and identifying degradation products.

e Confirmation: For novel or unknown degradants, perform isolation and further characterization using
UPLC-QToF-MS (Ultra-Performance Liquid Chromatography-Quadrupole Time-of-Flight Mass
Spectrometry) and NMR (Nuclear Magnetic Resonance) analyses.

Application in Research

Albendazole sulfoxide-d7 is the deuterium-labeled analog of Albendazole sulfoxide (Ricobendazole), which
is the main active metabolite of the anthelmintic drug Albendazole [2]. As a stable isotope-labeled
compound, its primary research applications include serving as a tracer in metabolism studies and, most
importantly, as an internal standard to ensure quantitative accuracy in analytical techniques like NMR, GC-
MS, and LC-MS [2].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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